3-[(2-Methylphenyl)sulfonyl]-2-quinolinylamine

• IUPAC Name: 3-(2-methylphenyl)sulfonylquinolin-2-amine
• InChI: InChI=1S/C16H14N2O2S/c1-11-6-2-5-9-14(11)21(19,20)15-10-12-7-3-4-8-13(12)18-16(15)17/h2-10H,1H3,(H2,17,18)
• InChI Key: SUGVOZHONFQERG-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=CC=C1S(=O)(=O)C2=CC3=CC=CC=C3N=C2N
• Molecular Formula: C16H14N2O2S
• DSSTOX Substance ID: DTXSID401257789
• Molecular Weight: 298.4 g/mol
• Solubility: 1.5 [ug/mL] (The mean of the results at pH 7.4)
• CAS No.: 861210-75-5

Description

3-[(2-Methylphenyl)sulfonyl]-2-quinolinylamine is a useful research compound. Its molecular formula is C16H14N2O2S and its molecular weight is 298.4 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is unknown and the complexity rating of the compound is unknown. The solubility of this chemical has been described as 1.5 [ug/ml]. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
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Scientific Research Applications

• Synthesis of Ionic Liquids and Environmental Applications :

  • Research has shown that derivatives of 3-[(2-Methylphenyl)sulfonyl]-2-quinolinylamine can be synthesized under environmentally friendly conditions. These derivatives represent a new class of ionic liquids, suggesting potential applications in green chemistry and sustainable technologies (Fringuelli et al., 2004).

• Antimalarial Drug Exploration :

  • A study exploring the chemical properties of related quinoline compounds identified potential leads for new antimalarial drugs. This indicates the relevance of this compound analogs in antimalarial research (Asías et al., 2003).

• Organic Synthesis and Molecular Design :

  • The compound has been used in the synthesis of complex organic molecules, highlighting its role in advancing organic chemistry and molecular design. For instance, its derivatives have been utilized in the synthesis of quinodimethanes and their cycloaddition products (Lenihan & Shechter, 1999).

• Development of Anticancer Agents :

  • Quinoline core compounds, such as this compound, have shown promise in the development of anticancer agents. This research has led to the identification of potent compounds with significant effects against liver cancer cells, providing a foundation for novel anticancer therapies (Chung et al., 2018).

• Green Chemistry Approaches :

  • Studies have demonstrated the use of quinoline derivatives in green chemistry, highlighting the potential for environmentally sustainable applications in chemical synthesis (Murugesan et al., 2016).